Cas no 6264-40-0 (5-(Methylthio)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(Methylthio)-1,3,4-thiadiazole-2-thiol
• CAS No: 6264-40-0
• MF: C₃H₄N₂S₃
• MW: 164.272255897522
• MDL: MFCD00051648
• CID: 85589
• PubChem ID: 1241233
• Update Time: 2025-04-18

5-(Methylthio)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methylthio-1,3,4-thiadiazole-2-thiol
• 2-Mercapto-5-methylmercapto-1,3,4-thiadiazole
• 2-Mercapto-5-methylthio-1,3,4-thiadiazole
• 5-(Methylthio)-1,3,4-thiadiazole-2-thiol
• 5-methylsulfanyl-3H-1,3,4-thiadiazole-2-thione
• 5-Methylthio-1,3,4-thiadiazole-2(3H)-thione
• 1,3,4-Thiadiazole-2(3H)-thione, 5-(methylthio)-
• CFWGYKRJMYXYND-UHFFFAOYSA-N
• 5-(methylsulfanyl)-1,3,4-thiadiazole-2-thiol
• 5-(Methylthio)-1,3,4-thiadiazole-2(3H)-thione
• Maybridge1_000055
• MixCom1_000099
• M1384
• 2-Methylthio-1,3,4-thiadiazoline-5-thione
• 5-(methylsulfanyl)-2,3-dihydro-1,3,4-thiadiazole-2-thione
• AS-47957
• SCHEMBL12873101
• AKOS001040621
• DTXSID4064181
• 5-(Methylsulfanyl)-1,3,4-thiadiazole-2(3H)-thione
• .DELTA.2-1,3,4-Thiadiazoline-5-thione, 2-(methylthio)-
• C3H4N2S3
• Methylthio-1,3,4-thiadiazole-2-thiol
• F17112
• Z56940989
• AKOS030507808
• 2-mercapto-5-methylsulfanyl-1,3,4-thiadiazole
• 1,3,4-Thiadiazole-2-thiol, 5-(methylthio)-
• EINECS 228-423-8
• FT-0620674
• EN300-07013
• 2-methylthio-1,3,4-thiadiazole-5-thiol
• 5-methylsulfanyl-[1,3,4]thiadiazole-2-thiol
• A833905
• MFCD00051648
• 5-Methylthio-1,3,4-thiadiazole-2-thiol, 98%
• SCHEMBL1030635
• NS00035115
• InChI=1/C3H4N2S3/c1-7-3-5-4-2(6)8-3/h1H3,(H,4,6
• CS-0150089
• 2-Methylthio-5-mercapto-1,3,4-thiadiazole
• 6264-40-0
• 5-methylsulfenyl-1,3,4-thiadiazole-2(3h)-thione
• STL046088
• GEO-01973

• MDL： MFCD00051648
• Inchi： 1S/C3H4N2S3/c1-7-3-5-4-2(6)8-3/h1H3,(H,4,6)
• InChI Key： CFWGYKRJMYXYND-UHFFFAOYSA-N
• SMILES： S1C(NN=C1SC)=S
• BRN： 4009

Computed Properties

• Exact Mass: 163.95400
• Monoisotopic Mass: 163.95366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Not determined
• Density: 1.67
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 243.3°C at 760 mmHg
• Flash Point: 101°C
• Refractive Index: 1.818
• PSA: 118.12000
• LogP: 1.54870
• Solubility: Not determined

5-(Methylthio)-1,3,4-thiadiazole-2-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：STENCH
• TSCA：T
• Risk Phrases：R36/37/38
• Safety Term：S26;S36